![molecular formula C40H62ClN9O15S B609032 Micropeptin 478A CAS No. 186368-49-0](/img/structure/B609032.png)
Micropeptin 478A
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Overview
Description
Micropeptin 478A is a plasmin inhibitor isolated from the Cyanobacterium Microcystis aeruginosa.
Scientific Research Applications
Protease Inhibitory Activity
Micropeptin 478A, extracted from cyanobacterium Microcystis aeruginosa, demonstrates significant protease inhibitory activity. The compound is known to inhibit serine proteases like trypsin and chymotrypsin, with varying degrees of inhibitory concentration (IC50) values. This suggests its potential application in therapeutic areas where the regulation of protease activity is crucial (Gesner-Apter & Carmeli, 2009).
Role in Natural Product Synthesis
This compound belongs to a family of Ahp-cyclodepsipeptides, which are derived from non-ribosomal peptide synthesis (NRPS). These compounds are known for their serine protease inhibitory properties and are being studied for their use in drug discovery efforts. Their isolation, structural elucidation, and molecular mode of action are key areas of research, highlighting their potential in the development of new pharmacological agents (Köcher et al., 2020).
Chemical Biology and Biosynthesis
This compound's biosynthesis involves complex biochemical pathways. Studies focus on understanding the gene clusters and enzymatic processes responsible for its production. This knowledge is crucial for exploring the possibilities of synthesizing similar compounds and expanding the range of bioactive peptides available for pharmaceutical use (Nishizawa et al., 2011).
Diversity and Structural Analysis
The diversity of micropeptins, including this compound, is an area of significant research interest. Different micropeptins exhibit varied biological activities, and their structural analysis is vital for understanding their function and potential applications. This includes the use of advanced spectroscopic methods and chemical analyses to determine their structures and activities (Murakami et al., 1997).
properties
CAS RN |
186368-49-0 |
---|---|
Molecular Formula |
C40H62ClN9O15S |
Molecular Weight |
976.49 |
IUPAC Name |
[(2R)-3-[[(2S,5S,8S,11R,12S,15S,18S,21R)-2,8-bis[(2S)-butan-2-yl]-5-[(3-chloro-4-hydroxyphenyl)methyl]-15-[3-(diaminomethylideneamino)propyl]-21-hydroxy-4,11-dimethyl-3,6,9,13,16,22-hexaoxo-10-oxa-1,4,7,14,17-pentazabicyclo[16.3.1]docosan-12-yl]amino]-2-hydroxy-3-oxopropyl] hydrogen sulfate |
InChI |
InChI=1S/C40H62ClN9O15S/c1-7-19(3)30-39(60)65-21(5)31(48-35(56)28(52)18-64-66(61,62)63)36(57)45-24(10-9-15-44-40(42)43)33(54)46-25-12-14-29(53)50(37(25)58)32(20(4)8-2)38(59)49(6)26(34(55)47-30)17-22-11-13-27(51)23(41)16-22/h11,13,16,19-21,24-26,28-32,51-53H,7-10,12,14-15,17-18H2,1-6H3,(H,45,57)(H,46,54)(H,47,55)(H,48,56)(H4,42,43,44)(H,61,62,63)/t19-,20-,21+,24-,25-,26-,28+,29+,30-,31-,32-/m0/s1 |
InChI Key |
XQAUOXBHKXOGBQ-HWXQPLKUSA-N |
SMILES |
CCC(C)C1C(=O)OC(C(C(=O)NC(C(=O)NC2CCC(N(C2=O)C(C(=O)N(C(C(=O)N1)CC3=CC(=C(C=C3)O)Cl)C)C(C)CC)O)CCCN=C(N)N)NC(=O)C(COS(=O)(=O)O)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Micropeptin 478A; Micropeptin 478 A; Micropeptin 478-A; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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